Cas no 937600-33-4 (1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylic acid)
1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-piperidine-4-carboxylic acid
- 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylic acid
- CS-0240999
- 1-{1-methyl-1h-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid
- 1-(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylic acid
- STK351261
- MFCD08559087
- 1-(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylicacid
- MMB60033
- 937600-33-4
- 1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylic acid
- AKOS000314049
- EN300-230997
- 1-(1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL)-4-PIPERIDINECARBOXYLIC ACID
- 1-{1-METHYLPYRAZOLO[3,4-D]PYRIMIDIN-4-YL}PIPERIDINE-4-CARBOXYLIC ACID
-
- MDL: MFCD08559087
- Inchi: 1S/C12H15N5O2/c1-16-10-9(6-15-16)11(14-7-13-10)17-4-2-8(3-5-17)12(18)19/h6-8H,2-5H2,1H3,(H,18,19)
- InChI Key: NJYOQDBWSVYKMU-UHFFFAOYSA-N
- SMILES: OC(C1CCN(C2C3C=NN(C)C=3N=CN=2)CC1)=O
Computed Properties
- Exact Mass: 261.12257474Da
- Monoisotopic Mass: 261.12257474Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 84.1Ų
1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271979-1g |
1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylic acid |
937600-33-4 | 97% | 1g |
$318 | 2021-08-18 | |
| Chemenu | CM271979-5g |
1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylic acid |
937600-33-4 | 97% | 5g |
$813 | 2021-08-18 | |
| Chemenu | CM271979-10g |
1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylic acid |
937600-33-4 | 97% | 10g |
$1332 | 2021-08-18 | |
| Matrix Scientific | 202461-1g |
1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylic acid |
937600-33-4 | 1g |
$840.00 | 2023-09-06 | ||
| Chemenu | CM271979-1g |
1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxylic acid |
937600-33-4 | 97% | 1g |
$374 | 2024-07-19 | |
| Enamine | EN300-230997-0.05g |
1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid |
937600-33-4 | 95% | 0.05g |
$194.0 | 2024-06-20 | |
| Enamine | EN300-230997-0.1g |
1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid |
937600-33-4 | 95% | 0.1g |
$289.0 | 2024-06-20 | |
| Enamine | EN300-230997-0.25g |
1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid |
937600-33-4 | 95% | 0.25g |
$413.0 | 2024-06-20 | |
| Enamine | EN300-230997-0.5g |
1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid |
937600-33-4 | 95% | 0.5g |
$650.0 | 2024-06-20 | |
| Enamine | EN300-230997-1.0g |
1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid |
937600-33-4 | 95% | 1.0g |
$834.0 | 2024-06-20 |
1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylic acid
Comprehensive Overview of 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid (CAS No. 937600-33-4)
1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid (CAS No. 937600-33-4) is a heterocyclic compound with significant potential in medicinal chemistry and drug discovery. This piperidine-carboxylic acid derivative features a pyrazolo[3,4-d]pyrimidine core, a scaffold renowned for its bioactivity in targeting kinases and other enzymes. Researchers and pharmaceutical developers are increasingly interested in this compound due to its structural versatility and potential applications in treating metabolic and inflammatory disorders.
The compound's CAS number 937600-33-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions. Its 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl moiety is particularly noteworthy, as similar structures are found in FDA-approved drugs for autoimmune diseases and cancer. This has sparked discussions in scientific forums about its mechanism of action, with many users searching for "pyrazolo[3,4-d]pyrimidine derivatives in drug development" or "kinase inhibitors with piperidine scaffolds."
From a synthetic perspective, 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-4-carboxylic acid can be synthesized via multi-step organic reactions, including nucleophilic substitution and cyclization. Its carboxylic acid group allows for further derivatization, making it a valuable intermediate in creating prodrugs or conjugates. Recent publications highlight its role in optimizing drug solubility and bioavailability—a hot topic in AI-driven drug design and computational chemistry.
In the context of SEO trends, queries like "937600-33-4 supplier" or "pyrazolo-pyrimidine piperidine analogs" reflect commercial and academic demand. The compound's relevance extends to precision medicine, where researchers explore its interactions with biological targets using molecular docking simulations. Notably, its low toxicity profile in preliminary studies aligns with the growing emphasis on green chemistry and sustainable pharmaceuticals.
Future directions for CAS No. 937600-33-4 may include structural optimization for enhanced selectivity or formulation studies for targeted delivery. As the pharmaceutical industry shifts toward personalized therapies, this compound's modular design positions it as a candidate for combinatorial chemistry libraries. Its dual functionality—combining a heteroaromatic system with a flexible piperidine linker—makes it a subject of ongoing patent applications and collaborative research projects.
937600-33-4 (1-{1-methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)